Cas no 111782-25-3 (Thiourea, N-1-naphthalenyl-N'-(4-nitrophenyl)-)

• Product Name: Thiourea, N-1-naphthalenyl-N'-(4-nitrophenyl)-
• CAS No: 111782-25-3
• MF: C₁₇H₁₃N₃O₂S
• MW: 323.369022130966
• CID: 1199513
• PubChem ID: 20411647
• Update Time: 2025-04-20

Thiourea, N-1-naphthalenyl-N'-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-1-naphthalenyl-N'-(4-nitrophenyl)-
• 1-naphthalen-1-yl-3-(4-nitrophenyl)thiourea
• N-Naphthalen-1-yl-N'-(4-nitrophenyl)thiourea
• AKOS003707111
• 111782-25-3
• DTXSID30606913

• Inchi： 1S/C17H13N3O2S/c21-20(22)14-10-8-13(9-11-14)18-17(23)19-16-7-3-5-12-4-1-2-6-15(12)16/h1-11H,(H2,18,19,23)
• InChI Key： GJDRSYLDJPWOMT-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(=CC=1)[N+](=O)[O-])NC1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 323.07299
• Monoisotopic Mass: 323.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 67.2